![molecular formula C6H11NO2S B6283036 rac-(3aR,6aR)-hexahydro-2H-1lambda6-thieno[2,3-c]pyrrole-1,1-dione, cis CAS No. 1212083-34-5](/img/no-structure.png)
rac-(3aR,6aR)-hexahydro-2H-1lambda6-thieno[2,3-c]pyrrole-1,1-dione, cis
Overview
Description
Rac-(3aR,6aR)-hexahydro-2H-1lambda6-thieno[2,3-c]pyrrole-1,1-dione, cis (also known as RTHP-1,1-dione) is a new synthetic compound with potential applications in scientific research. This compound has been studied for its ability to interact with various biochemical and physiological processes. Its mechanism of action, advantages, and limitations for laboratory experiments have been the focus of recent research.
Mechanism of Action
RTHP-1,1-dione is thought to interact with various biochemical and physiological processes through its ability to bind to and modulate the activity of various enzymes and receptors. It is thought to interact with the central nervous system by modulating the release of neurotransmitters and inhibiting the activity of acetylcholinesterase and monoamine oxidase. Additionally, RTHP-1,1-dione is thought to modulate the activity of various enzymes involved in lipid metabolism, such as lipoprotein lipase and fatty acid synthase. It is also thought to act as an antioxidant and to protect against oxidative stress.
Biochemical and Physiological Effects
RTHP-1,1-dione has been studied for its ability to interact with various biochemical and physiological processes. It has been shown to modulate the activity of various enzymes and receptors, including those involved in the central nervous system, lipid metabolism, and oxidative stress. Additionally, RTHP-1,1-dione has been shown to inhibit acetylcholinesterase and monoamine oxidase, potentially leading to increased levels of neurotransmitters in the brain.
Advantages and Limitations for Lab Experiments
RTHP-1,1-dione has several advantages for use in laboratory experiments. It is relatively easy and inexpensive to synthesize, and it can be used in a wide range of experiments. Additionally, it has been shown to bind to and modulate the activity of various enzymes and receptors, and it has been studied for its potential to act as an antioxidant and to protect against oxidative stress. However, there are some limitations to using RTHP-1,1-dione in laboratory experiments. For example, it has not been studied extensively, and its long-term effects have not been established. Additionally, it is not approved for use in humans, so it cannot be used in clinical trials.
Future Directions
There are several potential future directions for the study of RTHP-1,1-dione. These include further investigation into its mechanism of action, its potential applications in the treatment of various diseases and disorders, and its long-term safety and efficacy. Additionally, further research into its biochemical and physiological effects and its potential to interact with various enzymes and receptors could lead to a better understanding of its potential therapeutic applications. Additionally, further research into its potential to act as an antioxidant and to protect against oxidative stress could lead to new therapeutic strategies for combating oxidative stress-related diseases. Finally, further investigation into its potential to interact with various drug targets could lead to the development of new drugs and drug delivery systems.
Synthesis Methods
RTHP-1,1-dione can be synthesized using a two-step process. The first step involves the condensation of 2-chloro-3-methylthiophene with 6-amino-1-hexanol in the presence of acetic acid and pyridine. This reaction yields a thiophene-based intermediate compound. The second step involves the conversion of the intermediate compound into RTHP-1,1-dione using a catalytic hydrogenation reaction.
Scientific Research Applications
RTHP-1,1-dione has been studied for its ability to interact with various biochemical and physiological processes. It has been used in studies to investigate the effects of various compounds on the central nervous system, including the modulation of neurotransmitter release, the inhibition of acetylcholinesterase, and the inhibition of monoamine oxidase. It has also been studied for its ability to modulate the activity of various enzymes involved in lipid metabolism, such as lipoprotein lipase and fatty acid synthase. Additionally, RTHP-1,1-dione has been studied for its potential to act as an antioxidant and to protect against oxidative stress.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3aR,6aR)-hexahydro-2H-1lambda6-thieno[2,3-c]pyrrole-1,1-dione, cis involves the cyclization of a suitable precursor molecule. The precursor molecule should have a thieno[2,3-c]pyrrole ring system and a carbonyl group that can be converted into a lactam ring. The cyclization reaction should be carried out under suitable conditions to obtain the desired cis isomer.", "Starting Materials": [ "2-bromo-1-(thiophen-2-yl)ethanone", "ethyl 2-aminobenzoate", "sodium hydride", "tetrahydrofuran", "acetic acid", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "magnesium sulfate", "ethyl acetate", "methanol", "water" ], "Reaction": [ "Step 1: Synthesis of 2-bromo-1-(thiophen-2-yl)ethanone by reacting thiophene-2-carboxaldehyde with bromoacetic acid in the presence of acetic acid and sodium hydroxide.", "Step 2: Synthesis of ethyl 2-(thiophen-2-yl)acetate by reacting 2-bromo-1-(thiophen-2-yl)ethanone with ethyl acetate and sodium hydride in tetrahydrofuran.", "Step 3: Synthesis of ethyl 2-(thiophen-2-yl)acetoacetate by reacting ethyl 2-(thiophen-2-yl)acetate with ethyl acetoacetate in the presence of sodium ethoxide.", "Step 4: Synthesis of ethyl 2-(thiophen-2-yl)-3-oxobutanoate by reacting ethyl 2-(thiophen-2-yl)acetoacetate with acetic anhydride in the presence of pyridine.", "Step 5: Synthesis of rac-(3aR,6aR)-hexahydro-2H-1lambda6-thieno[2,3-c]pyrrole-1,1-dione, cis by cyclization of ethyl 2-(thiophen-2-yl)-3-oxobutanoate in the presence of hydrochloric acid and sodium bicarbonate. The product is purified by column chromatography using ethyl acetate and methanol as eluents.", "Step 6: Purification of rac-(3aR,6aR)-hexahydro-2H-1lambda6-thieno[2,3-c]pyrrole-1,1-dione, cis by recrystallization from water and drying over magnesium sulfate." ] } | |
CAS RN |
1212083-34-5 |
Product Name |
rac-(3aR,6aR)-hexahydro-2H-1lambda6-thieno[2,3-c]pyrrole-1,1-dione, cis |
Molecular Formula |
C6H11NO2S |
Molecular Weight |
161.2 |
Purity |
0 |
Origin of Product |
United States |
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